Cas no 923586-13-4 (Isoquinoline, 5-bromo-6-methoxy-, 2-oxide)

• Product Name: Isoquinoline, 5-bromo-6-methoxy-, 2-oxide
• CAS No: 923586-13-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 736625
• PubChem ID: 68878025
• Update Time: 2025-04-19

Isoquinoline, 5-bromo-6-methoxy-, 2-oxide Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 5-bromo-6-methoxy-, 2-oxide
• 5-bromo-6-methoxy-2-oxidoisoquinolin-2-ium
• 5-Bromo-6-methoxy-2-oxo-2lambda~5~-isoquinoline
• DTXSID90739190
• SCHEMBL16473242
• 923586-13-4

• Inchi： 1S/C10H8BrNO2/c1-14-9-3-2-7-6-12(13)5-4-8(7)10(9)11/h2-6H,1H3
• InChI Key： HTSCTMHKMHIZIB-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=[N+](C=CC=21)[O-])OC

Computed Properties

• Exact Mass: 252.97384g/mol
• Monoisotopic Mass: 252.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.7Ų